Cas no 1217464-96-4 ((1R)-1-(5-Chloro-2-fluorophenyl)ethylamine Hydrochloride)

(1R)-1-(5-Chloro-2-fluorophenyl)ethylamine Hydrochloride structure
1217464-96-4 structure
Product Name:(1R)-1-(5-Chloro-2-fluorophenyl)ethylamine Hydrochloride
CAS No:1217464-96-4
MF:C8H10Cl2FN
MW:210.076103687286
MDL:MFCD16294082
CID:1036881
PubChem ID:45072169
Update Time:2024-11-03

(1R)-1-(5-Chloro-2-fluorophenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(5-Chloro-2-fluorophenyl)ethanamine hydrochloride
    • (R)-1-(5-Chloro-2-fluorophenyl)ethamine hydrochloride
    • (R)-1-(5-Chloro-2-fluorophenyl)-ethanamine hydrochloride
    • (1r)-1-(5-chloro-2-fluorophenyl)ethylamine hydrochloride
    • (1R)-1-(5-CHLORO-2-FLUOROPHENYL)ETHYLAMINE-HCl
    • AK-42506
    • B-2005
    • KB-144547
    • MolPort-021-783-581
    • (R)-1-(5-Chloro-2-fluorophenyl)ethanamine HCl
    • SCHEMBL19613457
    • (1R)-1-(5-Chloro-2-fluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
    • BS-14912
    • (1R)-1-(5-chloro-2-fluorophenyl)ethan-1-amine hydrochloride
    • MFCD16294082
    • CS-0158212
    • AKOS015922856
    • (1R)-1-(5-chloro-2-fluorophenyl)ethanamine;hydrochloride
    • ZJWNGZJNOWRDLV-NUBCRITNSA-N
    • 1217464-96-4
    • DTXSID60704133
    • AKOS016009421
    • (1r)-1-(5-chloro-2-fluorophenyl)ethylamine HCl
    • (R)-1-(5-Chloro-2-fluorophenyl)ethanaminehydrochloride
    • EN300-122349
    • 1332593-91-5
    • Benzenemethanamine, 5-chloro-2-fluoro-alpha-methyl-, hydrochloride (1:1), (alphaR)-
    • (1R)-1-(5-CHLORO-2-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
    • (1R)-1-(5-Chloro-2-fluorophenyl)ethylamine Hydrochloride
    • MDL: MFCD16294082
    • Inchi: 1S/C8H9ClFN.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
    • InChI Key: ZJWNGZJNOWRDLV-NUBCRITNSA-N
    • SMILES: ClC1=CC=C(C(=C1)[C@@H](C)N)F.Cl

Computed Properties

  • Exact Mass: 209.0174329g/mol
  • Monoisotopic Mass: 209.0174329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 1.9

(1R)-1-(5-Chloro-2-fluorophenyl)ethylamine Hydrochloride Pricemore >>

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